Cas no 66651-96-5 (O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate)

O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate structure
66651-96-5 structure
Product Name:O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate
CAS No:66651-96-5
MF:C7H7Cl3NO3PS
MW:322.533138513565
CID:1718360
PubChem ID:181829
Update Time:2025-04-21

O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-ethyl O-(3,5,6-trichloropyridin-2-yl) hydrogen phosphorothioate
    • ethoxy-hydroxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-λ<sup>5</sup>-phosphane
    • O-Ethyl O-(3,5,6-trichloro-2-pyridinyl) hydrogen phosphorothioate
    • O-Ethyl O-(3,5,6-Trichoro-2-Pyridinyl) Phosphorothioate
    • O-Ethyl O-(3,5,6-trichloropyridin-2-yl) O-hydrogen phosphorothioate
    • O-ethyl O-hydrogen O-(3,5,6-trichloro-2-pyridyl) phosphorothioate
    • DTXSID50985232
    • Phosphorothioic acid, O-ethyl O-(3,5,6-trichloro-2-pyridinyl) ester
    • 66651-96-5
    • ZW6964QY8G
    • ethoxy-hydroxy-sulfanylidene-(3,5,6-trichloropyridin-2-yl)oxy-lambda5-phosphane
    • Inchi: 1S/C7H7Cl3NO3PS/c1-2-13-15(12,16)14-7-5(9)3-4(8)6(10)11-7/h3H,2H2,1H3,(H,12,16)
    • InChI Key: WHGNMEMHTPXJRR-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(N=C1OP(O)(OCC)=S)Cl)Cl

Computed Properties

  • Exact Mass: 320.89521
  • Monoisotopic Mass: 320.895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 83.7Ų

Experimental Properties

  • Density: 1.654
  • Boiling Point: 401.8°C at 760 mmHg
  • Flash Point: 196.8°C
  • Refractive Index: 1.612
  • PSA: 51.58
  • LogP: 4.32450

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